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Compound of Interest

Compound Name: Isoquinoline-1-carbohydrazide
CAS No.: 406192-81-2
Cat. No.: B1499574
Get Quote
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Abstract & Core Directive

This guide details the green synthesis of Isoquinoline-1-carbohydrazide (CAS: 406192-81-2),
a critical scaffold in drug discovery for anti-inflammatory and antimicrobial therapeutics. Moving
away from traditional reflux methods that utilize volatile organic compounds (VOCs) and
excessive energy, this protocol prioritizes Microwave-Assisted Organic Synthesis (MAOS) and
Continuous Flow Chemistry. These methods offer superior atom economy, reduced reaction
times (minutes vs. hours), and the elimination of toxic solvents like DMF or benzene.

Target Molecule Profile
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Attribute Specification

Chemical Name Isoquinoline-1-carbohydrazide

Isoquinoline-1-carboxylic acid hydrazide; 1-

Synonyms o .
Isoquinolinecarbohydrazide

CAS Number 406192-81-2

Molecular Formula C10H9N3z0O

Molecular Weight 187.20 g/mol

Isoquinoline ring fused with a carbohydrazide
Core Structure ]
moiety at C1

Ethyl isoquinoline-1-carboxylate (derived from

Key Precursor
CAS 486-73-7)

. Soluble in DMSO, hot Ethanol; sparingly soluble
Solubility ) .
in water

Green Synthesis Methodologies
Method A: Microwave-Assisted Hydrazinolysis
(Recommended)

Principle: Microwave irradiation provides direct dielectric heating, accelerating the nucleophilic
attack of hydrazine on the ester carbonyl. This method is often solvent-free or uses ethanol,
adhering to Green Chemistry Principle #5 (Safer Solvents) and #6 (Energy Efficiency).

Reagents & Materials

e Precursor: Ethyl isoquinoline-1-carboxylate (1.0 equiv).

» Reagent: Hydrazine hydrate (80% or 99%, 3.0-5.0 equiv). Note: Excess hydrazine ensures
complete conversion and prevents dimer formation.

» Solvent: Absolute Ethanol (optional, minimal volume) or Solvent-Free (neat).

e Equipment: Monomode Microwave Reactor (e.g., CEM Discover or Anton Paar Monowave).
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Step-by-Step Protocol

e Loading: In a 10 mL microwave process vial, introduce 1.0 mmol of Ethyl isoquinoline-1-
carboxylate.

* Reagent Addition: Add 3.0 mmol (approx. 0.15 mL) of Hydrazine hydrate.
o Green Tip: If the mixture is solid/viscous, add 0.5-1.0 mL of Ethanol to create a slurry.

« Irradiation: Seal the vial and program the reactor:

o

Temperature: 80-100 °C

o

Power: Dynamic mode (max 150 W)

[¢]

Hold Time: 10-15 minutes

[e]

Stirring: High

o Work-up:

o

Cool the reaction vessel to room temperature (RT).

[¢]

The product typically precipitates upon cooling. If not, add 2 mL of ice-cold water.

[¢]

Filter the solid under vacuum.[1][2]

o

Wash: Wash with cold ethanol (2 x 1 mL) followed by diethyl ether (to remove trace
hydrazine).

 Purification: Recrystallize from hot ethanol if necessary.

Method B: Continuous Flow Synthesis (Scalable)

Principle: Flow chemistry allows for precise control of residence time and heat transfer,
minimizing the handling of hazardous hydrazine and enabling safe scale-up.

Protocol Setup

o Feed A: Ethyl isoquinoline-1-carboxylate dissolved in Ethanol (0.5 M).
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e Feed B: Hydrazine hydrate in Ethanol (2.0 M).
» Reactor: Heated Coil Reactor (PFA or Stainless Steel, 10 mL volume).
e Conditions:

o Flow Rate: Adjust for a residence time (

) of 20 minutes.

o Temperature: 120 °C (Pressurized system prevents boiling).
o Back Pressure: 5-10 bar.

o Collection: Direct the output into a cooled flask. The product crystallizes spontaneously or

upon solvent evaporation.

Mechanism & Workflow Visualization

The following diagram illustrates the reaction pathway and the comparative logic between

traditional and green methods.

I

I

1

i

| Microwave Irradiation
! (100°C, 10 min)
I

1

)

I

1

I

I

I

Isoquinoline-1-carbohydrazide
(Target)

Ethanol
(Recyclable)

Ethyl Isoquinoline-1-carboxylate
(Ester)

Hydrazine Hydrate
(Nucleophile)

Dielectric Heating

Solvent-Free / EtOH

Tetrahedral Intermediate

Convective Heating

Continuous Flow
(120°C, 20 min residence)
Pressurized Coil

Click to download full resolution via product page

Caption: Comparative workflow for Microwave and Flow synthesis of Isoquinoline-1-
carbohydrazide, highlighting green activation pathways.
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Quality Control & Characterization

Verify the synthesized compound using the following parameters.

Technique Expected Signal /| Observation

Appearance White to pale yellow crystalline solid.

Experimental determination required (Lit. range

Melting Point
for analogs: 150-180 °C).

3200-3300 cm~*: N-H stretch (hydrazide).1650—
IR Spectroscopy 1670 cm~1: C=0 stretch (amide 1).1590 cm~1:
C=N stretch (isoquinoline ring).

0 9.8-10.0 ppm (s, 1H, -CONH-).5 8.5-9.0 ppm

1H NMR (DMSO-ds) (m, Isoquinoline Ar-H).d 4.5-5.0 ppm (br s, 2H, -
NH2).
Mass Spectrometry [M+H]* = 188.08 m/z.

Safety & Handling (E-E-A-T)

Although these methods are "green," the reagents possess inherent risks.
o Hydrazine Hydrate: Highly toxic, potential carcinogen, and skin sensitizer.

o Control: Use in a fume hood. In the Microwave method, the closed vessel contains vapors.
In Flow chemistry, the closed loop minimizes exposure.

o Neutralization: Quench excess hydrazine with dilute bleach (sodium hypochlorite) solution
before disposal.

» Pressurized Vessels: Microwave vials are under pressure (~2-5 bar at 100 °C with EtOH).
Ensure vials are rated for the selected temperature/pressure.

References

e Microwave-Assisted Synthesis of Nitrogen Heterocycles Source: National Institutes of Health
(NIH) / Frontiers in Chemistry Relevance: Validates microwave irradiation for accelerating
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nucleophilic substitutions on quinoline/isoquinoline scaffolds. [Link]

o Synthesis of Acid Hydrazides in Continuous Flow Source: U.S. Department of Energy
(OSTI.GOV) Relevance: Establishes the protocol for scalable, green hydrazinolysis of esters
using flow chemistry. [Link]

 Isoquinoline-1-carboxylic acid (Precursor Data) Source: PubChem (NIH) Relevance:
Provides physical property data for the starting material (CAS 486-73-7) to ensure correct
stoichiometry. [Link][3]

e Green Synthesis of Quinoline Derivatives Source: International Journal of Pharmaceutical
Sciences Relevance: Reviews eco-friendly solvents and energy sources
(ultrasound/microwave) applicable to benzopyridine derivatives. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Application Note: Green Synthesis of Isoquinoline-1-
carbohydrazide]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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